Cas no 1379303-09-9 (Ethyl 4-amino-3-bromo-5-methylbenzoate)

• Product Name: Ethyl 4-amino-3-bromo-5-methylbenzoate
• CAS No: 1379303-09-9
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 4697850
• Update Time: 2025-05-24

Ethyl 4-amino-3-bromo-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-amino-3-bromo-5-methylbenzoate
• FCH1346528
• OR110365
• Ethyl 4-amino-3-bromo-5-methylbenzoate

• Inchi： 1S/C10H12BrNO2/c1-3-14-10(13)7-4-6(2)9(12)8(11)5-7/h4-5H,3,12H2,1-2H3
• InChI Key： PWTLJQURCTVKJW-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OCC)=CC(C)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Topological Polar Surface Area: 52.3

Additional information on Ethyl 4-amino-3-bromo-5-methylbenzoate

Recent Advances in the Study of Ethyl 4-amino-3-bromo-5-methylbenzoate (CAS: 1379303-09-9) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 4-amino-3-bromo-5-methylbenzoate (CAS: 1379303-09-9) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical biology research. This compound, characterized by its unique bromo and amino functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

One of the key areas of research involving Ethyl 4-amino-3-bromo-5-methylbenzoate is its role as a building block in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study highlighted how the bromo and amino groups in the compound facilitate selective modifications, enabling the creation of derivatives with enhanced binding affinity and specificity. These findings underscore the compound's potential in the design of next-generation therapeutics for autoimmune diseases and hematologic malignancies.

In addition to its pharmaceutical applications, Ethyl 4-amino-3-bromo-5-methylbenzoate has also been investigated for its utility in chemical biology. Researchers have utilized this compound as a probe to study protein-ligand interactions, leveraging its reactive sites to develop fluorescent or affinity-based labeling tools. A recent preprint on bioRxiv detailed its use in the development of a novel activity-based probe for detecting cysteine proteases, which are implicated in various pathological processes. This innovative approach opens new avenues for understanding enzyme mechanisms and identifying potential drug targets.

Another noteworthy development is the exploration of Ethyl 4-amino-3-bromo-5-methylbenzoate in the field of agrochemicals. A 2024 study published in Pest Management Science reported its incorporation into the synthesis of new herbicides with improved selectivity and environmental safety profiles. The study emphasized the compound's role in introducing structural diversity, which is critical for overcoming resistance in weed populations. This application highlights the compound's versatility beyond human health, extending its impact to agricultural sustainability.

Despite these promising advancements, challenges remain in optimizing the synthesis and scalability of Ethyl 4-amino-3-bromo-5-methylbenzoate. Recent efforts have focused on developing greener synthetic routes, as reported in a 2023 article in ACS Sustainable Chemistry & Engineering. The study proposed a catalytic method using palladium nanoparticles, which significantly reduced the use of hazardous reagents and improved yield. Such innovations are essential for ensuring the compound's sustainable production and broader adoption in industrial and research settings.

In conclusion, Ethyl 4-amino-3-bromo-5-methylbenzoate (CAS: 1379303-09-9) represents a valuable tool in both pharmaceutical and chemical biology research. Its multifaceted applications, from drug discovery to agrochemical development, underscore its importance as a synthetic intermediate. Future research should focus on further elucidating its mechanistic roles and expanding its utility in emerging fields such as targeted protein degradation and biocatalysis. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both therapeutic and agricultural innovations.